Cas no 1866576-35-3 (1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol
• CAS No: 1866576-35-3
• MF: C₉H₁₈FNO
• MW: 175.24372625351
• CID: 6028804
• PubChem ID: 130834487
• Update Time: 2025-05-20

1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1866576-35-3
• EN300-1652409
• 1-(3,3-dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol
• 1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol

• Inchi： 1S/C9H18FNO/c1-9(2)3-4-11(7-9)6-8(12)5-10/h8,12H,3-7H2,1-2H3
• InChI Key： XLLKNLYMHNWPCU-UHFFFAOYSA-N
• SMILES： FCC(CN1CCC(C)(C)C1)O

Computed Properties

• Exact Mass: 175.137242360g/mol
• Monoisotopic Mass: 175.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol

Comprehensive Overview of 1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol (CAS No. 1866576-35-3)

1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol, with the CAS number 1866576-35-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrrolidine ring with a fluorinated propanol moiety, making it a subject of interest for drug discovery and material science applications. Its 3,3-dimethylpyrrolidine backbone and fluorine substitution contribute to its distinct physicochemical properties, which are critical for optimizing bioavailability and metabolic stability in therapeutic agents.

In recent years, the demand for fluorinated compounds like 1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol has surged due to their role in enhancing drug potency and selectivity. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors targeting enzymes or receptors involved in neurodegenerative diseases and oncology. The incorporation of fluorine atoms into drug candidates is a trending strategy to improve pharmacokinetics, as evidenced by the rise in FDA-approved fluorinated drugs over the past decade.

The synthesis of CAS 1866576-35-3 involves multi-step organic reactions, including N-alkylation and fluorination processes, which are widely discussed in academic and industrial forums. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given its relevance in medicinal chemistry, this compound is frequently referenced in patents and publications exploring kinase inhibitors and GPCR modulators, aligning with the growing focus on precision medicine.

From an industrial perspective, 1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol is often highlighted in discussions about green chemistry and sustainable synthesis. Innovations in catalytic fluorination and solvent-free reactions have reduced the environmental footprint of producing such intermediates. These advancements resonate with the broader push for eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Safety and handling of CAS 1866576-35-3 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and compatibility with common reagents make it a versatile candidate for high-throughput screening and combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like this are increasingly valuable for constructing diverse molecular libraries.

In summary, 1-(3,3-Dimethylpyrrolidin-1-yl)-3-fluoropropan-2-ol exemplifies the intersection of structural innovation and therapeutic potential. Its applications span from lead optimization to material science, reflecting the compound's adaptability. For researchers seeking fluorinated pyrrolidine derivatives or bioisosteres, this molecule offers a compelling case study in modern drug development paradigms.